8-Hydroxy-1-methoxy-3-methyl-5H-benzo(d)naphtho(2,3-b)pyran-5,7,12-trione
Overview
Description
8-Hydroxy-1-methoxy-3-methyl-5H-benzo(d)naphtho(2,3-b)pyran-5,7,12-trione is a natural product found in Streptomyces and Streptomyces acidiscabies with data available.
Scientific Research Applications
Synthesis and Structural Analysis
- Total Synthesis and Structural Analysis : Research has focused on the total synthesis of related compounds, providing insights into structural and regiochemical aspects. For example, the synthesis of (R)-semixanthomegnin and analysis of related compounds (Cotterill et al., 2003).
Biological Applications
- Antimicrobial Activity : Studies have synthesized naphthopyran derivatives and evaluated their antimicrobial properties, showing potential in this field (El-Wahab, 2012).
- Cytotoxic Activity : There's research on benzo[a]pyrano[3,2-h] and [2,3-i]xanthone analogues showing marginal antiproliferative activity against cell lines, suggesting their potential in cancer research (Sittisombut et al., 2006).
Chemical Synthesis
- Facilitated Synthesis Methods : Developments in synthesizing related compounds using various catalysts and methods, such as Poly(4-vinylpyridinium) hydrogensulfate, have been explored (Khaligh, 2012).
- Photocyclization Reactions : Research on photocyclization reactions of related compounds has been conducted, adding to the understanding of chemical synthesis processes (Sasaki et al., 2000).
Catalysis and Material Science
- Catalyzed Synthesis : The compound and its derivatives have been synthesized using catalytic methods, advancing the field of catalysis and material science (Shaterian et al., 2012).
properties
CAS RN |
76191-51-0 |
---|---|
Product Name |
8-Hydroxy-1-methoxy-3-methyl-5H-benzo(d)naphtho(2,3-b)pyran-5,7,12-trione |
Molecular Formula |
C19H12O6 |
Molecular Weight |
336.3 g/mol |
IUPAC Name |
8-hydroxy-1-methoxy-3-methylnaphtho[3,2-c]isochromene-5,7,12-trione |
InChI |
InChI=1S/C19H12O6/c1-8-6-10-14(12(7-8)24-2)15-16(21)9-4-3-5-11(20)13(9)17(22)18(15)25-19(10)23/h3-7,20H,1-2H3 |
InChI Key |
LUXDHHSVJLVLPS-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C(=C1)OC)C3=C(C(=O)C4=C(C3=O)C=CC=C4O)OC2=O |
Canonical SMILES |
CC1=CC2=C(C(=C1)OC)C3=C(C(=O)C4=C(C3=O)C=CC=C4O)OC2=O |
Other CAS RN |
76191-51-0 |
synonyms |
WS 5995A WS-5995 A |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.